Cas no 17095-04-4 (Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(thio)]bis-)

• Product Name: Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(thio)]bis-
• CAS No: 17095-04-4
• MF: C₂₄H₂₀N₂S₂
• MW: 400.559002876282
• CID: 1358521
• PubChem ID: 12311559
• Update Time: 2025-04-20

Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(thio)]bis-
• 4-[4-[4-(4-aminophenyl)sulfanylphenyl]phenyl]sulfanylaniline
• 17095-04-4
• DTXSID10487262
• SCHEMBL9485845

• Inchi： 1S/C24H20N2S2/c25-19-5-13-23(14-6-19)27-21-9-1-17(2-10-21)18-3-11-22(12-4-18)28-24-15-7-20(26)8-16-24/h1-16H,25-26H2
• InChI Key： QDEVJFYLLCKIGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C=CC(=CC=1)C1C=CC(=CC=1)SC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 400.10679099g/mol
• Monoisotopic Mass: 400.10679099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 103Ų